molecular formula C16H18ClN3O3 B6559605 8-[2-(4-chlorophenyl)acetyl]-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione CAS No. 1021262-00-9

8-[2-(4-chlorophenyl)acetyl]-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Cat. No. B6559605
CAS RN: 1021262-00-9
M. Wt: 335.78 g/mol
InChI Key: QSEYOHVOYJCJTE-UHFFFAOYSA-N
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Description

The compound “8-[2-(4-chlorophenyl)acetyl]-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione” is a type of 1,3,8-triazaspiro[4.5]decane-2,4-dione . These compounds are known as stabilizers for polymeric materials . They are useful for the stabilization of polymers against photo- and thermal-deterioration .


Synthesis Analysis

A simple, fast, and cost-effective synthesis method has been developed for a similar compound, 1-methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione . The reactions proceed readily, with high yields and no further purification . This method could potentially be adapted for the synthesis of “8-[2-(4-chlorophenyl)acetyl]-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione”.


Molecular Structure Analysis

The molecular structure of this compound is characterized by a spiro[4.5]decane core, which is a type of cycloalkane . The compound also contains a 1,3,8-triazaspiro[4.5]decane-2,4-dione moiety . Molecular docking analysis suggests that the benzyl groups of a similar compound are inserted into the bottom of a deep hydrophobic pocket and form T-shaped π–π interactions .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include asymmetric allylation and Swern oxidation . These reactions are part of a three-step synthesis process .

Mechanism of Action

While the specific mechanism of action for “8-[2-(4-chlorophenyl)acetyl]-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione” is not mentioned in the search results, a similar compound has been identified as a promising RIPK1 inhibitor . RIPK1 is a key component in the necroptosis signaling pathway, which is involved in various pathophysiological disorders .

Future Directions

The future directions for research on “8-[2-(4-chlorophenyl)acetyl]-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione” could include further exploration of its potential as a polymer stabilizer and its possible role as a RIPK1 inhibitor . Additionally, the development of more efficient synthesis methods could be a valuable area of research .

properties

IUPAC Name

8-[2-(4-chlorophenyl)acetyl]-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18ClN3O3/c1-19-14(22)16(18-15(19)23)6-8-20(9-7-16)13(21)10-11-2-4-12(17)5-3-11/h2-5H,6-10H2,1H3,(H,18,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QSEYOHVOYJCJTE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=O)C2(CCN(CC2)C(=O)CC3=CC=C(C=C3)Cl)NC1=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18ClN3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

335.78 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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